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Compound of Interest

Compound Name: Glyoxalbis(2-hydroxyanil)

Cat. No.: B075053

Audience: Researchers, scientists, and drug development professionals.
Introduction

Glyoxalbis(2-hydroxyanil), often abbreviated as GBHA, is a chemical compound that serves
as a highly selective and sensitive indicator for the complexometric titration of certain metal
ions, most notably calcium.[1][2][3] This organic molecule forms a distinctly colored chelate
complex with calcium ions in alkaline solutions, allowing for accurate quantitative analysis.[2]
The formation of a stable, red-colored complex makes it particularly useful in
spectrophotometric and colorimetric determinations. While its primary application is in
spectrophotometry, this document outlines a protocol for its use as a visual indicator in the
titrimetric determination of calcium with ethylenediaminetetraacetic acid (EDTA).

The principle of this titration relies on the displacement of the indicator from its complex with
the metal ion by a stronger chelating agent, EDTA. At the endpoint of the titration, when all the
metal ions have been complexed by EDTA, the indicator is released back into its free form,
resulting in a distinct color change. A strongly alkaline medium (pH 12-13) is essential for this
titration to ensure the stability of the metal-indicator complex and to prevent interference from
other metal ions like magnesium, which precipitates as magnesium hydroxide at this pH.

Physicochemical Properties of Glyoxalbis(2-hydroxyanil)
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Property Value

Synonyms 2,2'-(Ethanediylidenedinitrilo)diphenol, Calcium
red, GBHA[1]

CAS Number 1149-16-2[1]

Molecular Formula C14H12N202[1]

Molecular Weight 240.26 g/mol [1]

Appearance White to light yellow powder/crystals[2]

Melting Point 203-211 °C[2]

Quantitative Data: Stability of Metal-Indicator Complexes

The stability of the metal-indicator complex is a critical factor for a successful complexometric
titration. The stability constant (log K) provides a measure of the strength of the interaction
between the metal ion and the indicator. For a titration with EDTA, the stability constant of the
metal-EDTA complex must be significantly higher than that of the metal-indicator complex.
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log K
Metal lon (Glyoxalbis(2- log K (EDTA) Notes
hydroxyanil))

GBHA is a suitable
Caz+ ~7.5 10.7 indicator for calcium
titration with EDTA.

Precipitates as
Mg(OH)z at pH 12-13,

Mgz+ Lower than Ca2* 8.7 I
minimizing
interference.
Srz* Forms a complex 8.6 Potential interference.
Baz* Forms a complex 7.8 Potential interference.
Strong interference;
Cuz* High 18.8 must be absent or
masked.
Strong interference;
Znz* High 16.5 must be absent or

masked.

Note: The stability constants for GBHA with many metal ions are not readily available in the
literature. The values presented are estimates based on the known selectivity for calcium and
general principles of coordination chemistry. The primary application remains the determination
of calcium.

Experimental Protocols
1. Preparation of Reagents
e 0.01 M EDTA Standard Solution:

o Dry approximately 3.8 g of the disodium salt of EDTA (Na2H2EDTA-2H20) at 80°C for 1
hour.

o Accurately weigh about 3.722 g of the dried EDTA salt.
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o Dissolve the weighed EDTA in deionized water in a 1 L volumetric flask.
o Make up to the mark with deionized water and mix thoroughly.

o Standardize the EDTA solution against a primary standard calcium carbonate (CaCOs)
solution.

e Glyoxalbis(2-hydroxyanil) (GBHA) Indicator Solution (0.5% w/v):
o Weigh 0.5 g of Glyoxalbis(2-hydroxyanil).

o Dissolve the powder in 100 mL of methanol. Gentle warming may be required to facilitate
dissolution.

o Store the solution in a tightly sealed, dark bottle. The solution should be prepared fresh
weekly for optimal performance.

e Sodium Hydroxide (NaOH) Buffer Solution (1 M):

o Carefully dissolve 40 g of analytical grade NaOH pellets in approximately 800 mL of
deionized water.

o Allow the solution to cool to room temperature.

o Transfer the solution to a 1 L volumetric flask and make up to the mark with deionized
water.

e Calcium Standard Solution (0.01 M):

o

Dry primary standard grade calcium carbonate (CaCOs) at 110°C for 2 hours and cool in a
desiccator.

o

Accurately weigh approximately 1.001 g of the dried CaCOs.

Transfer the CaCOs to a 1 L volumetric flask.

[¢]

[e]

Add a small amount of deionized water to make a slurry.
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o Carefully and slowly add dilute hydrochloric acid (1:1) dropwise until the CaCOs is
completely dissolved, avoiding excessive effervescence.

o Make up to the mark with deionized water and mix thoroughly.
2. Titration Procedure for Calcium

o Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the sample solution
containing an unknown amount of calcium into a 250 mL Erlenmeyer flask. The sample
should be neutral or slightly acidic.

 Dilution: Add approximately 50 mL of deionized water to the flask.

e pH Adjustment: Add 5 mL of 1 M NaOH buffer solution to the flask to raise the pH to 12-13. A
white precipitate of Mg(OH)2 may form if magnesium is present; this will not interfere with the
titration.

« Indicator Addition: Add 5-6 drops of the 0.5% GBHA indicator solution to the flask and swirl to
mix. The solution should turn a distinct red color, indicating the formation of the Ca-GBHA
complex.

« Titration: Titrate the sample solution with the standardized 0.01 M EDTA solution. The red
color of the solution will persist as the EDTA complexes with the free calcium ions.

» Endpoint Determination: The endpoint is reached when the color of the solution changes
from red to a pale yellow or colorless state. This change should be sharp and indicates that
all the calcium has been complexed by the EDTA, releasing the free indicator.

» Record Volume: Record the volume of EDTA solution used.

» Replicates: Repeat the titration at least two more times to ensure accuracy and precision.
3. Calculation of Calcium Concentration

The concentration of calcium in the sample can be calculated using the following formula:

Molarity of Ca2* = (Molarity of EDTA x Volume of EDTA used (L)) / Volume of sample (L)
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To express the concentration in mg/L (ppm):

Concentration of Ca?* (mg/L) = Molarity of Ca?* x Molar mass of Ca (40.08 g/mol ) x 1000

mg/g
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Caption: Experimental workflow for the complexometric titration of calcium using Glyoxalbis(2-

hydroxyanil) indicator.
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Caption: Chemical relationship at the endpoint of the titration, showing the displacement of
GBHA from the calcium complex by EDTA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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